1-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 1-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C8H13N3O2/c1-11-7(13)10-6(12)8(11)2-4-9-5-3-8/h9H,2-5H2,1H3,(H,10,12,13)
• InChI Key: PBAVCCPZRWNJOQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)NC(=O)C12CCNCC2
• Molecular Formula: C8H13N3O2
• DSSTOX Substance ID: DTXSID60297454
• Molecular Weight: 183.21 g/mol
• CAS RN: 500360-82-7

Description

1-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a chemical compound with the molecular formula C8H15N3O. It belongs to a class of compounds known as hydantoins, or imidazolidine-2,4-diones. These compounds have been increasingly important, with various applications across chemical and pharmaceutical industries.

Synthesis Analysis

A simple, fast, and cost-effective three-step synthesis of 1-methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione has been developed. The reactions proceed readily, with high yields and no further purification. The proposed method, with an overall yield of 60%, offers a facile pathway to the synthesis of N-1 monosubstituted spiro carbocyclic imidazolidine-2,4-diones (hydantoins), which constitute a privileged class of heterocyclic scaffolds with pharmacological interest.

Molecular Structure Analysis

The stereochemistry of the compound was determined from the data for the 3D structure with HMBC and NOESY. The experimentally obtained structure matches the calculated energy minima conformation.

Chemical Reactions Analysis

The stereochemical result of the Bucherer-Bergs reaction, which includes a series of sequential chemical steps, is due to the high stereodirecting nucleophilic attack of the first CN-particle on the carbonyl group of piperidine-4-one.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 169.23. It is stored at room temperature and is available in powder form.

Scientific Research Applications

Pain Management and Analgesia

1-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has shown promise as an analgesic agent. Researchers have investigated its effects on pain perception, particularly in animal models. . Further exploration of its mechanisms and potential clinical applications is warranted.

Safety and Hazards

The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause skin irritation, serious eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if inhaled, removing the person to fresh air and keeping them comfortable for breathing.

Mechanism of Action

Target of Action

The primary target of 1-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is the delta opioid receptor (DOR) . DORs are a type of G-protein coupled receptors (GPCRs) that play a crucial role in the regulation of pain and mood .

Mode of Action

1-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione acts as an agonist at the DOR . It binds to the orthosteric site of the receptor, which is based on docking and molecular dynamic simulation . This binding triggers a conformational change in the receptor, activating it and leading to downstream signaling events .

Biochemical Pathways

The activation of DORs by 1-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione leads to the inhibition of adenylate cyclase, decreasing the levels of cyclic AMP (cAMP). This results in the opening of potassium channels and the closing of calcium channels, leading to hyperpolarization of the neuron and inhibition of neurotransmitter release .

Result of Action

The activation of DORs by 1-Methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has been shown to have anti-allodynic efficacy in a complete Freund’s adjuvant model of inflammatory pain in C57BL/6 male and female mice . This suggests that the compound may have potential therapeutic applications in the management of pain.

Synthesis routes and methods

Procedure details

Palladium (10% on carbon; 1.0 g) was added to a solution of benzyl 1-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxylate (7.82 g, 24.6 mmol) in ethanol (100 mL). The reaction vessel was evacuated and back-filled with nitrogen (3×), then back-filled with hydrogen (1 atm). After 2 h, methanol (50 mL) was added to the reaction mixture and the mixture was continued to be stirred under hydrogen (1 atm). After 4 days, the mixture was filtered through celite, washed with acetone and concentrated. The mixture was diluted in acetic acid (50 mL). The reaction vessel was evacuated and back-filled with nitrogen (3×), then back-filled with hydrogen (1 atm). After 2 h, the mixture was filtered through celite, and concentrated to give the acetate salt of the title compound (2.98 g). MS 184.1 (M+1).